Cas no 61335-34-0 (Hydrazinecarbothioamide, N-(2,5-dichlorophenyl)-)

• Product Name: Hydrazinecarbothioamide, N-(2,5-dichlorophenyl)-
• CAS No: 61335-34-0
• MF: C₇H₇Cl₂N₃S
• MW: 236.121577501297
• CID: 483525
• Update Time: 2024-01-30

Hydrazinecarbothioamide, N-(2,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, N-(2,5-dichlorophenyl)-

• MDL： MFCD00041273
• Inchi： 1S/C7H7Cl2N3S/c8-4-1-2-5(9)6(3-4)11-7(13)12-10/h1-3H,10H2,(H2,11,12,13)
• InChI Key： XBDSQQOEXKOZJQ-UHFFFAOYSA-N
• SMILES： N(C(NC1=CC(Cl)=CC=C1Cl)=S)N

Computed Properties

• Exact Mass: 234.97401
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Melting Point: 62 °C(Solv: ethanol (64-17-5))
• Boiling Point: 336.3±52.0 °C(Predicted)
• PSA: 50.08
• pka: 9.92±0.70(Predicted)